Cas no 1803697-01-9 (Ethyl 2-amino-6-(difluoromethyl)-3-fluoropyridine-5-acetate)

• Product Name: Ethyl 2-amino-6-(difluoromethyl)-3-fluoropyridine-5-acetate
• CAS No: 1803697-01-9
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4853928
• Update Time: 2025-05-21

Ethyl 2-amino-6-(difluoromethyl)-3-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-(difluoromethyl)-3-fluoropyridine-5-acetate

• Inchi： 1S/C10H11F3N2O2/c1-2-17-7(16)4-5-3-6(11)10(14)15-8(5)9(12)13/h3,9H,2,4H2,1H3,(H2,14,15)
• InChI Key： KAYPQXDLRLWQDH-UHFFFAOYSA-N
• SMILES： FC1=C(N)N=C(C(F)F)C(=C1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-6-(difluoromethyl)-3-fluoropyridine-5-acetate

Ethyl 2-amino-6-(difluoromethyl)-3-fluoropyridine-5-acetate: A Comprehensive Overview

Ethyl 2-amino-6-(difluoromethyl)-3-fluoropyridine-5-acetate, with CAS No. 1803697-01-9, is a structurally complex organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its pyridine ring system, which serves as the central framework, and its various substituents that confer unique chemical and biological properties. The presence of an ethyl acetate group, an amino group, and a difluoromethyl group introduces functional diversity, making it a valuable molecule for research and potential applications in drug development.

The synthesis of Ethyl 2-amino-6-(difluoromethyl)-3-fluoropyridine-5-acetate involves a series of intricate chemical reactions. Researchers have employed various methodologies to construct the pyridine ring and introduce the desired substituents. Recent advancements in catalytic processes and selective fluorination techniques have significantly enhanced the efficiency of synthesizing this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled precise control over the substitution pattern on the pyridine ring, ensuring high yields and purity.

One of the most notable aspects of Ethyl 2-amino-6-(difluoromethyl)-3-fluoropyridine-5-acetate is its pharmacological activity. Studies have demonstrated that this compound exhibits potent anti-tumor properties, particularly in targeting specific signaling pathways involved in cancer progression. The amino group on the pyridine ring plays a crucial role in interacting with cellular proteins, while the difluoromethyl group enhances lipophilicity, facilitating better penetration into cellular membranes. Recent research has highlighted its ability to inhibit key enzymes such as tyrosine kinases, which are often overexpressed in malignant cells.

In addition to its anti-tumor activity, Ethyl 2-amino-6-(difluoromethyl)-3-fluoropyridine-5-acetate has shown promise in antiviral applications. The compound's unique structure allows it to bind to viral proteins with high affinity, potentially disrupting viral replication cycles. This property has led to investigations into its efficacy against emerging viral pathogens, including those responsible for respiratory infections. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential.

The application of Ethyl 2-amino-6-(difluoromethyl)-3-fluoropyridine-5-acetate extends beyond medicine. Its chemical versatility makes it a valuable precursor in the synthesis of other bioactive molecules. For example, researchers have utilized this compound as an intermediate in the construction of more complex heterocyclic systems with enhanced pharmacokinetic profiles. The ease of modifying its substituents further underscores its utility in combinatorial chemistry.

From a structural standpoint, Ethyl 2-amino-6-(difluoromethyl)-3-fluoropyridine-5-acetate exhibits interesting electronic properties due to the conjugation within the pyridine ring and the electron-withdrawing effects of its substituents. These properties influence its reactivity in various chemical transformations, making it a versatile building block for organic synthesis. Recent computational studies have provided deeper insights into its electronic structure, aiding in the design of more efficient synthetic routes.

In conclusion, Ethyl 2-amino-6-(difluoromethyl)-3-fluoropyridine-5-acetate stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on human health. With ongoing research uncovering new facets of its biological activity and chemical utility, this compound continues to be a focal point for scientists across disciplines. Its journey from laboratory synthesis to potential therapeutic applications exemplifies the dynamic nature of contemporary drug discovery.